Cas no 30389-85-6 (Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-)

Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl- structure
30389-85-6 structure
Product Name:Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-
CAS No:30389-85-6
MF:C12H17Cl2N
MW:246.176081418991
CID:310572
PubChem ID:19185
Update Time:2025-04-19

Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-
    • 2-chloro-N-(2-chloroethyl)-N-[(4-methylphenyl)methyl]ethanamine
    • N,N-bis(2-chloroethyl)-4-methylBenzenemethanamine
    • SCHEMBL996485
    • N,N-Bis(2-chloroethyl)-4-methylbenzylamine
    • p-Methyl-dcba
    • NCIOpen2_002958
    • 4-12-00-02575 (Beilstein Handbook Reference)
    • p-Methyl-di-(2-chloroethyl)-benzylamine
    • BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-p-METHYL-
    • bis(2-chloroethyl)(4-methylbenzyl)amine
    • FT-0738991
    • BRN 2694186
    • 30389-85-6
    • VUZQZEAXMQHUMJ-UHFFFAOYSA-N
    • DTXSID80184473
    • N,N-Bis(2-chloroethyl)-p-methylbenzylamine
    • Inchi: 1S/C12H17Cl2N/c1-11-2-4-12(5-3-11)10-15(8-6-13)9-7-14/h2-5H,6-10H2,1H3
    • InChI Key: VUZQZEAXMQHUMJ-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 281.05
  • Monoisotopic Mass: 281.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 3.3

Experimental Properties

  • Boiling Point: 263.6°Cat760mmHg
  • Flash Point: 113.2°C
  • Refractive Index: 1.535
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